Cas no 696617-74-0 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(diphenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(diphenylmethyl)-
• CAS No: 696617-74-0
• MF: C₁₇H₁₃BrN₂O₂
• MW: 357.201323270798
• CID: 391527
• PubChem ID: 4037146
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(diphenylmethyl)-
• 1-benzhydryl-5-bromopyrimidine-2,4-dione
• 1-benzhydryl-5-bromopyrimidine-2,4(1H,3H)-dione
• 1-(diphenylmethyl)-5-bromo-1,3-dihydropyrimidine-2,4-dione
• MLS000728969
• SMR000307247
• 696617-74-0
• DTXSID90398685
• ST052119
• HMS2741P11
• CHEMBL1414402
• SCHEMBL12501011
• 5-BROMO-1-(DIPHENYLMETHYL)-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
• AKOS005597412

• Inchi： 1S/C17H13BrN2O2/c18-14-11-20(17(22)19-16(14)21)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11,15H,(H,19,21,22)
• InChI Key： LQZKEZYPIVMPOQ-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1)C(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 356.01609
• Monoisotopic Mass: 356.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes